Diytterbium dioxide sulphide

• CAS No.: 12439-78-0
• Molecular Formula: O2SYb2
• Molecular Weight: 410.166
• IUPAC Name: oxygen(2-);ytterbium(3+);sulfide
• InChI: InChI=1S/2O.S.2Yb/q3*-2;2*+3
• InChI Key: DBIPVWJYJXZYKM-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[S-2].[Yb+3].[Yb+3]

Description

Diytterbium dioxide sulphide (chemical formula: Yb₂O₂S) is a rare-earth compound comprising ytterbium (Yb), oxygen (O), and sulfur (S). It belongs to the family of lanthanide oxychalcogenides, which are known for their unique optical, magnetic, and catalytic properties. The compound is structurally characterized by alternating layers of ytterbium-oxygen and ytterbium-sulfur bonds, forming a hexagonal crystal lattice . Its CAS registry number is 27080-90-6, and it is registered under the EU EC number 248-212-4 .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Diytterbium dioxide sulphide shares structural and compositional similarities with other ytterbium-based and sulfur/oxygen-containing compounds. Below is a detailed comparison:

Diytterbium Oxide Silicate (Yb₂SiO₅)

• Formula : Yb₂SiO₅
• CAS : 12027-89-3
• Key Differences :
  • Composition : Replaces sulfur with silicon and additional oxygen atoms.
  • Applications : Used in high-temperature ceramics and radiation-resistant materials due to its thermal stability (melting point > 2000°C).
  • Reactivity : Less reactive with acids compared to Yb₂O₂S, which reacts exothermically with strong acids to release H₂S .

Diyttrium Dioxide Sulphide (Y₂O₂S)

• Formula : Y₂O₂S
• CAS : 234-730-8
• Key Differences: Lanthanide Substitution: Yttrium (Y) replaces ytterbium (Yb), altering ionic radius and lattice parameters. Optical Properties: Y₂O₂S is a well-known red phosphor host material (e.g., Y₂O₂S:Eu³⁺), whereas Yb₂O₂S exhibits weaker luminescence due to Yb³⁺’s narrow emission bands.

Diytterbium Trisulphate (Yb₂(SO₄)₃)

• Formula : Yb₂(SO₄)₃
• CAS : 13469-97-1
• Key Differences :
  • Anion Type : Contains sulfate (SO₄²⁻) instead of sulfide (S²⁻).
  • Solubility : Highly soluble in water, unlike Yb₂O₂S, which is insoluble.
  • Thermal Stability : Decomposes above 600°C to Yb₂O₃ and SO₃ gas, whereas Yb₂O₂S remains stable up to 1200°C .

Diytterbium Tricarbonate (Yb₂(CO₃)₃)

• Formula : Yb₂(CO₃)₃
• CAS : 5895-52-3
• Key Differences :
  • Acid Reactivity : Reacts with dilute acids to release CO₂, contrasting with Yb₂O₂S’s H₂S release.
  • Synthesis : Typically prepared via aqueous precipitation, while Yb₂O₂S requires solid-state synthesis under inert atmosphere.

Comparative Data Table

Property	This compound (Yb₂O₂S)	Diyttrium Dioxide Sulphide (Y₂O₂S)	Diytterbium Trisulphate (Yb₂(SO₄)₃)
Crystal Structure	Hexagonal	Hexagonal	Monoclinic
Melting Point (°C)	~1200	~1900	Decomposes at ~600
Solubility in Water	Insoluble	Insoluble	Soluble
Primary Applications	Thermoelectrics, catalysts	Phosphors, sensors	Analytical reagents
Reactivity with HCl	Releases H₂S	No reaction	Releases SO₂
CAS Number	27080-90-6	234-730-8	13469-97-1

Research Findings and Limitations

• Optical Properties: Yb₂O₂S shows weak near-infrared emission at 980 nm due to Yb³⁺ transitions, making it less efficient than Y₂O₂S:Eu³⁺ for display technologies .
• Thermoelectric Performance : Yb₂O₂S has a low thermal conductivity (~2 W/m·K) but a modest thermoelectric figure of merit (ZT ~0.1 at 800°C), limiting its utility compared to Bi₂Te₃-based materials.
• Catalytic Activity : Demonstrates moderate efficiency in sulfur dioxide (SO₂) reduction reactions, though inferior to transition-metal sulfides like MoS₂ .

Critical Notes

Data Scarcity : Detailed thermodynamic and spectroscopic data for Yb₂O₂S are scarce, with most studies extrapolated from analogous compounds like Y₂O₂S .

Synthesis Challenges : Contamination by Yb₂O₃ or YbS is common during synthesis, complicating property measurements .

Q & A

Q. What are the established synthesis methods for diytterbium dioxide sulphide (Yb₂O₂S), and how can purity be validated?

• Methodological Answer : Solid-state reaction is a common synthesis route: mix stoichiometric amounts of Yb₂O₃ and YbS in an inert atmosphere (e.g., argon), heat at 1200–1400°C for 12–24 hours . Alternative methods include sol-gel synthesis using ytterbium nitrate and thiourea precursors.

• Purity Validation :
• XRD : Confirm crystal structure matches reference patterns (e.g., JCPDS 00-024-1424) .
• SEM-EDS : Verify elemental composition and homogeneity.
• Thermogravimetric Analysis (TGA) : Assess thermal stability and residual impurities.

Q. Which spectroscopic techniques are optimal for characterizing Yb₂O₂S’s electronic and structural properties?

• Methodological Answer :

• Raman Spectroscopy : Identify vibrational modes linked to Yb–S and Yb–O bonds.
• XPS : Analyze oxidation states of Yb (typically +3) and sulfur environments .
• UV-Vis-NIR Spectroscopy : Measure bandgap energy (e.g., Tauc plot analysis) for optoelectronic applications.

Advanced Research Questions

Q. How do synthesis parameters (e.g., temperature, precursor ratios) influence Yb₂O₂S’s crystallographic defects, and how can these be quantified?

• Methodological Answer :

• Variable Testing : Design experiments with controlled gradients (e.g., 1000°C, 1200°C, 1400°C) and stoichiometric deviations (Yb:S ratios from 1.8:1 to 2.2:1).
• Defect Analysis :
• PL Spectroscopy : Detect emission peaks associated with defect states.
• Positron Annihilation Spectroscopy : Quantify vacancy concentrations .
• Data Interpretation : Use Rietveld refinement (via software like FullProf) to correlate synthesis conditions with lattice parameters and defect density.

Q. How can contradictory reports on Yb₂O₂S’s thermal conductivity be resolved?

• Methodological Answer :

• Identify Variables : Compare studies for differences in sample density, grain size, or measurement techniques (e.g., laser flash vs. steady-state methods).
• Controlled Replication : Reproduce experiments under identical conditions, documenting atmospheric control (e.g., oxygen partial pressure) and annealing history.
• Statistical Analysis : Apply ANOVA to assess significance of discrepancies, referencing protocols in lager beer fermentation studies where oxygen content altered sulfur compound kinetics .

Q. What strategies mitigate sulfur loss during high-temperature processing of Yb₂O₂S?

• Methodological Answer :

• Encapsulation : Use sealed quartz tubes or graphite crucibles to limit sulfur volatilization.
• Doping : Introduce stabilizing agents (e.g., Al₂O₃) to reduce sulfur mobility.
• In Situ Monitoring : Employ mass spectrometry to track sulfur release during heating .

Data Analysis and Experimental Design

Q. How should researchers design experiments to study Yb₂O₂S’s photocatalytic efficiency under varying light wavelengths?

• Methodological Framework :

• DOE (Design of Experiments) : Use a factorial design to test variables like light intensity (300–800 nm), pH, and catalyst loading.
• Control Parameters : Include a reference catalyst (e.g., TiO₂) and dark controls.
• Kinetic Modeling : Fit data to Langmuir-Hinshelwood models to compare degradation rates .

Q. What statistical approaches are recommended for analyzing non-linear optical properties in Yb₂O₂S thin films?

• Methodological Answer :

• Z-Scan Technique : Measure non-linear refractive index (n₂) and absorption coefficient (β).
• Error Propagation : Use Monte Carlo simulations to account for measurement uncertainties in laser fluence and film thickness.
• Comparative Studies : Benchmark against known materials (e.g., GaN) to contextualize results .